Cas no 1051389-99-1 (rac 1,2-Bislauroyl-3-chloropropanediol)

• Product Name: rac 1,2-Bislauroyl-3-chloropropanediol
• CAS No: 1051389-99-1
• Molecular Formula: C₂₇H₅₁ClO₄
• Molecular Weight: 475.144448518753
• CID: 2085418
• PubChem ID: 169434573

rac 1,2-Bislauroyl-3-chloropropanediol Properties

Names and Identifiers

• rac 1,2-Bislauroyl-3-chloropropanediol
• 1,2-Dilauroyl-3-chloropropanediol
• 3-MCPD-1, 2-dilaurate
• 1,1'-[1-(Chloromethyl)-1,2-ethanediyl] Ester Dodecanoic Acid
• 1051389-99-1

• InChIKey： XUONXLQNIHBNDL-UHFFFAOYSA-N
• Inchi： 1S/C27H51ClO4/c1-3-5-7-9-11-13-15-17-19-21-26(29)31-24-25(23-28)32-27(30)22-20-18-16-14-12-10-8-6-4-2/h25H,3-24H2,1-2H3
• SMILES： C(OC(=O)CCCCCCCCCCC)(CCl)COC(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 474.3475878g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 26
• Monoisotopic Mass: 474.3475878g/mol
• Heavy Atom Count: 32
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters